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Compound of Interest

Compound Name: N,O-Dimethylhydroxylamine

Cat. No.: B073530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and storage conditions for N,O-
Dimethylhydroxylamine, focusing primarily on its commonly used hydrochloride salt. The

information is compiled from technical datasheets and safety documents to ensure safe and

effective use in a laboratory setting.

Core Stability Profile
N,O-Dimethylhydroxylamine hydrochloride is generally a stable compound under standard

laboratory conditions.[1][2][3] It is a white to off-white crystalline solid.[1][4] However, its stability

is influenced by several factors, including moisture, temperature, and contact with incompatible

materials.

Key Stability Parameters:
Hygroscopicity: The compound is hygroscopic, meaning it readily absorbs moisture from the

atmosphere.[3][4][5] This can impact its purity and stability over time.

Thermal Stability: It is stable at normal temperatures and pressures.[1] However, at elevated

temperatures, it can decompose.

Incompatibilities: Contact with strong oxidizing agents and bases should be avoided as they

can lead to decomposition.[1][4][6]
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Recommended Storage Conditions
Proper storage is crucial to maintain the integrity and purity of N,O-Dimethylhydroxylamine.

The following table summarizes the recommended storage conditions based on the physical

form of the compound.

Form
Recommended
Storage
Temperature

Container Atmosphere Duration

Solid

(Hydrochloride

Salt)

Room

temperature, in a

cool, dry place[1]

[2]

Tightly sealed

container[1][2][3]

Inert atmosphere

recommended[3]

[6]

See Certificate of

Analysis for

expiration date

Solution in

Solvent
-20°C

Tightly sealed

container
Not specified 1 year[2]

-80°C
Tightly sealed

container
Not specified 2 years[2]

Handling and Personal Protection
Due to its potential as an irritant, appropriate handling procedures and personal protective

equipment (PPE) are essential.

Experimental Workflow: Safe Handling Protocol
The following diagram outlines the recommended workflow for safely handling N,O-
Dimethylhydroxylamine powder in a laboratory setting.
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Preparation

Handling

Post-Handling

Storage

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(Fume Hood)

Weigh in a Well-Ventilated Area
Avoid Dust Generation

Transfer to Reaction Vessel

Tightly Seal Container Immediately After Use

Dispose of Contaminated PPE and Waste Properly Store in a Cool, Dry, Well-Ventilated Area
Away from Incompatibles

Wash Hands Thoroughly
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Decomposition Factors

Decomposition Product

Exposure to Moisture
(Hygroscopic Nature)

N,O-Dimethylhydroxylamine
Decomposition

Elevated Temperatures Contact with Incompatible Substances
(Strong Oxidizing Agents, Bases)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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